Cas no 15286-52-9 (N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine)

• Product Name: N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine
• CAS No: 15286-52-9
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 189092
• PubChem ID: 5931654
• Update Time: 2025-06-11

N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-methoxy-N-(3-phenyl-2-propen-1-ylidene)-
• (E)-N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine
• 4-Methoxy-N-(3-phenyl-2-propenylidene)aniline
• 4-methoxy-N-(3-phenylallylidene)aniline
• 4-methoxy-n-[(1e)-3-phenylprop-2-en-1-ylidene]aniline
• AC1NZEUZ
• AC1Q4SSG
• AR-1G3201
• Cinnamylidene p-methoxyaniline
• cinnamylidene-N-(4-methoxyphenyl)imine
• cinnamylidene-p-phenetidine
• N-(4-methoxyphenyl)cinnamylideneamine
• N-cynnamylidene-4-methoxyaniline
• N-p-methoxyphenylcinnamylideneamine
• NSC155533
• NSC-155533
• AKOS024334928
• 15286-52-9
• SCHEMBL10662429
• 88315-63-3
• EN300-247819
• (E)-N-(4-methoxyphenyl)-3-phenyl-prop-2-en-1-imine
• CS-0242356
• N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine
• (1E,2E)-N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine
• N-(4-Methoxyphenyl)-N-(3-phenyl-2-propenylidene)amine
• SCHEMBL22340707
• (E)-1-(4-methoxyphenyl)-4-phenyl-1-aza-1,3-butadiene
• NSC 155533
• CHEMBL4228079
• (2E)-N-(4-METHOXYPHENYL)-3-PHENYLPROP-2-EN-1-IMINE
• N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine

• Inchi： 1S/C16H15NO/c1-18-16-11-9-15(10-12-16)17-13-5-8-14-6-3-2-4-7-14/h2-13H,1H3/b8-5+,17-13+
• InChI Key： MBPYUPPKESSJGW-WUSSVBECSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine

Comprehensive Overview of N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine (CAS No. 15286-52-9)

N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine, with the CAS number 15286-52-9, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, often referred to by its systematic name, is a derivative of imine and features a methoxyphenyl group coupled with a phenylprop-2-en-1-imine moiety. Its unique structure makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine is driven by its versatile applications. Researchers and industries are increasingly exploring its potential in organic synthesis, particularly in the development of heterocyclic compounds and chiral catalysts. The compound's ability to act as a ligand or building block in complex reactions has made it a subject of numerous scientific studies. Additionally, its photophysical properties are being investigated for use in optoelectronic devices, aligning with the current trend toward sustainable and high-performance materials.

One of the most frequently asked questions about CAS No. 15286-52-9 revolves around its synthesis and purification methods. The compound is typically synthesized via a condensation reaction between 4-methoxyaniline and cinnamaldehyde, followed by careful purification to achieve high yields and purity. Advanced techniques such as column chromatography and recrystallization are often employed to isolate the product. These methods are critical for ensuring the compound's suitability for high-end applications, such as pharmaceutical intermediates or functional materials.

Another hot topic in the context of N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine is its role in green chemistry. With the global push toward environmentally friendly processes, researchers are exploring solvent-free or low-toxicity solvent systems for its synthesis. The compound's stability under mild conditions makes it an ideal candidate for sustainable chemical processes, which is a key focus area for modern chemists and industries alike.

From a commercial perspective, the demand for CAS No. 15286-52-9 is on the rise, particularly in regions with robust pharmaceutical and material science sectors. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often highlighting its high purity and custom synthesis options. This trend reflects the broader market shift toward specialized and high-value chemicals, driven by advancements in drug discovery and nanotechnology.

In summary, N-(4-Methoxyphenyl)-3-phenylprop-2-en-1-imine (CAS No. 15286-52-9) is a compound of significant scientific and industrial relevance. Its unique chemical properties, coupled with its applications in cutting-edge fields, make it a subject of ongoing research and commercial interest. As the chemical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation materials and therapeutics.